55-86-7

Mechlorethamine hydrochloride

In Stock

• CAS RN:
• 55-86-7

• Formula:
• C5H11Cl2N.HCl

• InChI:
• InChI=1S/C5H11Cl2N.ClH/c1-8(4-2-6)5-3-7;/h2-5H2,1H3;1H

• InChIKey:
• QZIQJVCYUQZDIR-UHFFFAOYSA-N

• Mechlorethamine Hydrochloride is the hydrochloride salt of mechlorethamine, a nitrogen mustard and an analogue of sulfur mustard, with antineoplastic and immunosuppressive activities. Mechlorethamine is metabolized to an unstable, highly reactive ethyleniminium intermediate that alkylates DNA, particularly the 7 nitrogen of guanine residues, resulting in DNA base pair mismatching, DNA interstrand crosslinking, the inhibition of DNA repair and synthesis, cell-cycle arrest, and apoptosis. This agent also exhibits lympholytic properties.
  Mechlorethamine hydrochloride is the hydrochloride salt of mechlorethamine. It has a role as an antineoplastic agent. It contains a mechlorethamine.
  Nitrogen mustard hydrochloride appears as white to off-white crystals or powder with a fishy odor. Initial pH (2% aqueous solution) 3.0-4.0. (NTP, 1992)

Phenazine-2,3-diamine

In Stock

• CAS RN:
• 655-86-7

• Formula:
• C12H10N4

• InChI:
• InChI=1S/C12H10N4/c13-7-5-11-12(6-8(7)14)16-10-4-2-1-3-9(10)15-11/h1-6H,13-14H2

• InChIKey:
• VZPGINJWPPHRLS-UHFFFAOYSA-N

• Phenazine-2,3-diamine, also known as Phenazine-2,3-diamine, is a useful research compound. Its molecular formula is C12H10N4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.

3,4-Difluorobenzoic acid

In Stock

• CAS RN:
• 455-86-7

• Formula:
• C7H4F2O2

• InChI:
• InChI=1S/C7H4F2O2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H,10,11)

• InChIKey:
• FPENCTDAQQQKNY-UHFFFAOYSA-N

• Ultra-trace determination of 3,4-difluorobenzoic acid in aqueous reservoir fluids has been reported using solid-phase extraction in combination with GC-MS.
  
  

Benzonitrile, 4-amino-2,5-dimethoxy-

• CAS RN:
• 5855-86-7

• Formula:
• C9H10N2O2

• InChI:
• InChI=1S/C9H10N2O2/c1-12-8-4-7(11)9(13-2)3-6(8)5-10/h3-4H,11H2,1-2H3

• InChIKey:
• PFMALIJIGNRGFT-UHFFFAOYSA-N

• Benzonitrile, 4-amino-2,5-dimethoxy- is a useful research compound. Its molecular formula is C9H10N2O2 and its molecular weight is 178.19 g/mol. The purity is usually 95%.

Methyl (1s,3r)-3-hydroxycyclohexane-1-carboxylate

In Stock

• CAS RN:
• 149055-86-7

• Formula:
• C8H14O3

• InChI:
• InChI=1S/C8H14O3/c1-11-8(10)6-3-2-4-7(9)5-6/h6-7,9H,2-5H2,1H3/t6-,7+/m0/s1

• InChIKey:
• OXQRLBFDJMSRMM-NKWVEPMBSA-N

• Methyl (1s,3r)-3-hydroxycyclohexane-1-carboxylate is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.197. The purity is usually 95%.

1,9-dimethyl-4-oxo-N-(4-(phenylamino)phenyl)-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

Usually In Stock

• CAS RN:
• 864855-86-7

• Formula:
• C25H21N5O2

• InChI:
• InChI=1S/C25H21N5O2/c1-16-7-6-14-30-22(16)28-23-20(25(30)32)15-21(29(23)2)24(31)27-19-12-10-18(11-13-19)26-17-8-4-3-5-9-17/h3-15,26H,1-2H3,(H,27,31)

• InChIKey:
• ZIHRENFVWPWZHS-UHFFFAOYSA-N

• 1,9-dimethyl-4-oxo-N-(4-(phenylamino)phenyl)-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C25H21N5O2 and its molecular weight is 423.476. The purity is usually 95%.

N'-(2-cyanophenyl)-N-cycloheptyloxamide

In Stock

• CAS RN:
• 898355-86-7

• Formula:
• C16H19N3O2

• InChI:
• InChI=1S/C16H19N3O2/c17-11-12-7-5-6-10-14(12)19-16(21)15(20)18-13-8-3-1-2-4-9-13/h5-7,10,13H,1-4,8-9H2,(H,18,20)(H,19,21)

• InChIKey:
• PFAOWCPGBLGWSC-UHFFFAOYSA-N

• N'-(2-cyanophenyl)-N-cycloheptyloxamide is a useful research compound. Its molecular formula is C16H19N3O2 and its molecular weight is 285.347. The purity is usually 95%.

4-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-phenoxybutyrophenone

In Stock

• CAS RN:
• 898755-86-7

• Formula:
• C22H26O4

• InChI:
• InChI=1S/C22H26O4/c1-22(2)15-24-21(25-16-22)10-6-9-20(23)17-11-13-19(14-12-17)26-18-7-4-3-5-8-18/h3-5,7-8,11-14,21H,6,9-10,15-16H2,1-2H3

• InChIKey:
• YWMRUYDXLSSTST-UHFFFAOYSA-N

• 4-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-phenoxybutyrophenone is a useful research compound. Its molecular formula is C22H26O4 and its molecular weight is 354.4 g/mol. The purity is usually 95%.

3-Methyl-1-(4-prop-2-enoyl-1,4-diazepan-1-yl)butan-1-one

Usually In Stock

• CAS RN:
• 2361655-86-7

• Formula:
• C13H22N2O2

• InChI:
• InChI=1S/C13H22N2O2/c1-4-12(16)14-6-5-7-15(9-8-14)13(17)10-11(2)3/h4,11H,1,5-10H2,2-3H3

• InChIKey:
• MCHCOVYKYJECMF-UHFFFAOYSA-N

• 3-Methyl-1-(4-prop-2-enoyl-1,4-diazepan-1-yl)butan-1-one is a useful research compound. Its molecular formula is C13H22N2O2 and its molecular weight is 238.331. The purity is usually 95%.

N-methyl-N-[1-(pyridine-4-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine

In Stock

• CAS RN:
• 2549055-86-7

• Formula:
• C18H19F3N4O

• InChI:
• InChI=1S/C18H19F3N4O/c1-24(16-15(18(19,20)21)5-2-8-23-16)14-4-3-11-25(12-14)17(26)13-6-9-22-10-7-13/h2,5-10,14H,3-4,11-12H2,1H3

• InChIKey:
• WVVXISRQBOXLTO-UHFFFAOYSA-N

• N-methyl-N-[1-(pyridine-4-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine is a useful research compound. Its molecular formula is C18H19F3N4O and its molecular weight is 364.4 g/mol. The purity is usually 95%.

4-chloro-1-ethyl-1H-pyrazole-3-carbohydrazide

In Stock

• CAS RN:
• 1001755-86-7

• Formula:
• C6H9ClN4O

• InChI:
• InChI=1S/C6H9ClN4O/c1-2-11-3-4(7)5(10-11)6(12)9-8/h3H,2,8H2,1H3,(H,9,12)

• InChIKey:
• CDRZACDRGNPHPZ-UHFFFAOYSA-N

• 4-chloro-1-ethyl-1H-pyrazole-3-carbohydrazide is a useful research compound. Its molecular formula is C6H9ClN4O and its molecular weight is 188.61 g/mol. The purity is usually 95%.

2-(4-Fluorophenyl)-8,8-dimethyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine

In Stock

• CAS RN:
• 1310455-86-7

• Formula:
• C14H16FN3

• InChI:
• InChI=1S/C14H16FN3/c1-14(2)13-17-12(9-18(13)8-7-16-14)10-3-5-11(15)6-4-10/h3-6,9,16H,7-8H2,1-2H3

• GNF179 metabolite is the metabolite of GNF179.

2-(4-Fluorophenyl)-8,8-dimethyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine

• CAS RN:
• 1310455-86-7; 1374671-77-8

• Formula:
• C14H16FN3

• InChI:
• InChI=1S/C14H16FN3/c1-14(2)13-17-12(9-18(13)8-7-16-14)10-3-5-11(15)6-4-10/h3-6,9,16H,7-8H2,1-2H3

• InChIKey:
• GZVLWGZMELYUPG-UHFFFAOYSA-N

• 2-(4-Fluorophenyl)-8,8-dimethyl-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine is a useful research compound. Its molecular formula is C14H16FN3 and its molecular weight is 245.301. The purity is usually 95%.